3-Hydroxy Desloratadine β-D-Glucuronide
3-Hydroxy Desloratadine β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
774538-89-5
VCID:
VC0023053
InChI:
InChI=1S/C25H27ClN2O7/c26-15-3-4-17-13(9-15)1-2-14-10-16(11-28-19(14)18(17)12-5-7-27-8-6-12)34-25-22(31)20(29)21(30)23(35-25)24(32)33/h3-4,9-11,20-23,25,27,29-31H,1-2,5-8H2,(H,32,33)/t20-,21-,22+,23-,25+/m0/s1
SMILES:
C1CC2=C(C(=C3CCNCC3)C4=C1C=C(C=C4)Cl)N=CC(=C2)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C₂₅H₂₇ClN₂O₇
Molecular Weight:
502.94
3-Hydroxy Desloratadine β-D-Glucuronide
CAS No.: 774538-89-5
Reference Standards
VCID: VC0023053
Molecular Formula: C₂₅H₂₇ClN₂O₇
Molecular Weight: 502.94
| CAS No. | 774538-89-5 |
|---|---|
| Product Name | 3-Hydroxy Desloratadine β-D-Glucuronide |
| Molecular Formula | C₂₅H₂₇ClN₂O₇ |
| Molecular Weight | 502.94 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[(13-chloro-2-piperidin-4-ylidene-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-6-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H27ClN2O7/c26-15-3-4-17-13(9-15)1-2-14-10-16(11-28-19(14)18(17)12-5-7-27-8-6-12)34-25-22(31)20(29)21(30)23(35-25)24(32)33/h3-4,9-11,20-23,25,27,29-31H,1-2,5-8H2,(H,32,33)/t20-,21-,22+,23-,25+/m0/s1 |
| SMILES | C1CC2=C(C(=C3CCNCC3)C4=C1C=C(C=C4)Cl)N=CC(=C2)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| Synonyms | 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-3-yl β-D-Glucopyranosiduronic Acid; M13 Metabolite; |
| PubChem Compound | 29918869 |
| Last Modified | Nov 11 2021 |
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